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Compound of Interest

Compound Name: Kopsoffinol

Cat. No.: B1673753

For Researchers, Scientists, and Drug Development Professionals

Introduction

Kopsoffinol is a naturally occurring bisindole alkaloid, a class of complex chemical compounds
known for their diverse and potent biological activities. Isolated from the plant species Kopsia
pauciflora, Kopsoffinol has garnered interest within the scientific community for its potential
pharmacological applications. This technical guide provides a comprehensive overview of the
known physical and chemical properties of Kopsoffinol, based on available scientific literature.
The information presented herein is intended to serve as a foundational resource for
researchers engaged in natural product chemistry, medicinal chemistry, and drug discovery and
development.

Physical Properties

Empirical data regarding the physical properties of Kopsoffinol is limited in publicly accessible
literature. However, based on its isolation from a natural source as a solid amorphous powder
and general characteristics of related alkaloids, the following properties can be inferred and are
summarized in Table 1.
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Property Value Source
Appearance Amorphous powder [1]
Melting Point Not reported

Boiling Point Not reported

Solubility Soluble in DMSO [2]
Optical Rotation Not reported

Table 1: Physical Properties of Kopsoffinol

Chemical Properties

Kopsoffinol is classified as a bisindole alkaloid, indicating a chemical structure composed of
two indole moieties. Its molecular formula has been reported as CaoH46N40Os.[1] The structural
elucidation of Kopsoffinol was achieved through a combination of spectroscopic techniques,
including Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), Infrared (IR), and
Ultraviolet-Visible (UV-Vis) spectroscopy, which are standard methods for the characterization
of novel natural products.[3]

Spectroscopic Data

Detailed spectroscopic data for Kopsoffinol is not widely available in the public domain. The
primary research describing its isolation and characterization would contain the specific
spectral data. However, a general description of the expected spectroscopic features based on
its chemical class is provided below.
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Spectroscopic Technique Expected Features

Complex spectra with signals corresponding to
'H and 5C NMR the numerous protons and carbons in the
an
tetracyclic and pentacyclic ring systems of the

two indole units.

A molecular ion peak consistent with the

molecular formula C4oH4sN4O3, along with
Mass Spectrometry (MS) o i i

characteristic fragmentation patterns for indole

alkaloids.

Absorption bands indicating the presence of N-
Infrared (IR) Spectroscopy H, C-H (aromatic and aliphatic), C=C (aromatic),

and C-O functional groups.

) o ] Absorption maxima characteristic of the indole
Ultraviolet-Visible (UV-Vis) Spectroscopy
chromophore.

Table 2: Expected Spectroscopic Features of Kopsoffinol

Experimental Protocols

Detailed experimental protocols for the isolation and synthesis of Kopsoffinol are not readily
available in the public domain. The original isolation from Kopsia pauciflora would have
involved standard chromatographic techniques for natural product separation.

General Isolation Workflow for Kopsia Alkaloids

The isolation of alkaloids from Kopsia species typically follows a general workflow. This can be
conceptualized as a multi-stage process involving extraction, partitioning, and chromatographic
separation.
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Extraction

Dried and Powdered Plant Material (Kopsia pauciflora)

'

Maceration or Soxhlet Extraction with Organic Solvent (e.g., Methanol)

'

Crude Alkaloid Extract

Acid-Base %artitioning

Dissolve in Acidic Solution (e.g., 5% HCI)

'

Basify with NH4OH and Extract with Organic Solvent (e.g., CH2CI2)

'

Total Alkaloid Fraction

Chromatogra%wic Separation

Silica Gel Column Chromatography

'

High-Performance Liquid Chromatography (HPLC)

Pure Kopsoffinol

Click to download full resolution via product page

Figure 1. Generalized workflow for the isolation of Kopsoffinol.
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Biological Activity and Signaling Pathways

Kopsoffinol has demonstrated notable in vitro biological activity. Specifically, it has been
shown to exhibit growth inhibitory effects against a panel of human cancer cell lines, including
PC-3 (prostate), HCT-116 (colon), MCF-7 (breast), and A549 (lung). Furthermore, it has been
observed to moderately reverse multidrug resistance in vincristine-resistant human KB cells.[4]

The precise molecular mechanisms and signaling pathways through which Kopsoffinol exerts
its cytotoxic and multidrug resistance-reversing effects have not yet been elucidated in the
available literature. Further research is required to identify the specific cellular targets and
signaling cascades modulated by this compound. A hypothetical logical relationship for
investigating the mechanism of action is presented below.

Observed Cellular Effects Potential Areas of Investigation

Reversal of Multidrug Resistance }—>|Modulation of ABC Transporters (e.g., P-glycoprotein)}—
Kopsoffinol Elucidation 3; Mechanism
Cytotoxicity in Cancer Cells }—>|Signaling Pathway Analysis (e.g., Apoptosis, Cell Cycle)@@

A

=ITarget Identification (e.g., Protein Binding)l

Click to download full resolution via product page
Figure 2. Logical workflow for elucidating Kopsoffinol's mechanism of action.

Conclusion

Kopsoffinol represents a promising lead compound from a natural source with demonstrated
anticancer and multidrug resistance-reversing properties. While its basic chemical identity has
been established, a significant gap exists in the publicly available, detailed quantitative physical
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and chemical data. Future research efforts should focus on the full characterization of this
molecule, including the determination of its melting point, solubility in various solvents, and the
publication of its complete spectroscopic data. Furthermore, in-depth studies are warranted to
elucidate the specific molecular targets and signaling pathways responsible for its biological
activities. Such information is critical for advancing Kopsoffinol through the drug discovery and
development pipeline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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